Cas no 1219906-08-7 (1-(4-{4-1-methyl-3-(thiophen-2-yl)-1H-pyrazole-5-carbonylpiperazin-1-yl}phenyl)ethan-1-one)

• Product Name: 1-(4-{4-1-methyl-3-(thiophen-2-yl)-1H-pyrazole-5-carbonylpiperazin-1-yl}phenyl)ethan-1-one
• CAS No: 1219906-08-7
• MF: C₂₁H₂₂N₄O₂S
• MW: 394.489983081818
• CID: 6411286
• PubChem ID: 49677154
• Update Time: 2025-10-31

1-(4-{4-1-methyl-3-(thiophen-2-yl)-1H-pyrazole-5-carbonylpiperazin-1-yl}phenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-{4-1-methyl-3-(thiophen-2-yl)-1H-pyrazole-5-carbonylpiperazin-1-yl}phenyl)ethan-1-one
• AKOS024526701
• 1219906-08-7
• 1-(4-(4-(1-methyl-3-(thiophen-2-yl)-1H-pyrazole-5-carbonyl)piperazin-1-yl)phenyl)ethanone
• F5882-2467
• 1-(4-{4-[1-methyl-3-(thiophen-2-yl)-1H-pyrazole-5-carbonyl]piperazin-1-yl}phenyl)ethan-1-one
• VU0527368-1
• 1-[4-[4-(2-methyl-5-thiophen-2-ylpyrazole-3-carbonyl)piperazin-1-yl]phenyl]ethanone
• 1-(4-(4-(1-methyl-3-(thiophen-2-yl)-1H-pyrazole-5-carbonyl)piperazin-1-yl)phenyl)ethan-1-one

• Inchi： 1S/C21H22N4O2S/c1-15(26)16-5-7-17(8-6-16)24-9-11-25(12-10-24)21(27)19-14-18(22-23(19)2)20-4-3-13-28-20/h3-8,13-14H,9-12H2,1-2H3
• InChI Key： MLIJDQZXCPBCAM-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=C(C(N2CCN(C3C=CC(C(C)=O)=CC=3)CC2)=O)N(C)N=1

Computed Properties

• Exact Mass: 394.14634713g/mol
• Monoisotopic Mass: 394.14634713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 86.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(4-{4-1-methyl-3-(thiophen-2-yl)-1H-pyrazole-5-carbonylpiperazin-1-yl}phenyl)ethan-1-one

Professional Introduction to Compound with CAS No. 1219906-08-7 and Product Name: 1-(4-{4-1-methyl-3-(thiophen-2-yl)-1H-pyrazole-5-carbonylpiperazin-1-yl}phenyl)ethan-1-one

Compound with the CAS number 1219906-08-7 and the product name 1-(4-{4-1-methyl-3-(thiophen-2-yl)-1H-pyrazole-5-carbonylpiperazin-1-yl}phenyl)ethan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The molecular framework of this compound incorporates several key pharmacophoric elements that contribute to its unique chemical and biological properties.

The presence of a piperazine moiety in the structure is particularly noteworthy, as piperazine derivatives are well-documented for their role in various pharmacological activities. Piperazine-based compounds have been extensively studied for their efficacy in treating conditions such as parasitic infections, allergies, and neurological disorders. In the context of this compound, the piperazine ring is linked to a phenyl group, which further enhances its binding affinity to biological targets. This architectural feature is crucial for modulating the compound's pharmacokinetic and pharmacodynamic profiles.

Beyond the piperazine moiety, the compound features a thiophene ring and a pyrazole derivative, both of which are known for their contributions to the bioactivity of pharmaceutical agents. The thiophen-2-yl substituent introduces sulfur into the molecular structure, which can influence electronic properties and interact with biological targets in specific ways. Meanwhile, the 1H-pyrazole component adds another layer of complexity, contributing to the compound's overall functionality. These structural elements collectively contribute to the compound's potential as a lead molecule in drug development.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules with greater accuracy. The molecular modeling studies on 1-(4-{4-1-methyl-3-(thiophen-2-yl)-1H-pyrazole-5-carbonylpiperazin-1-yl}phenyl)ethan-1-one have revealed promising interactions with various enzymes and receptors. These interactions are critical for understanding how the compound may exert its effects at the molecular level. For instance, computational docking studies have suggested that this compound may bind to enzymes involved in metabolic pathways relevant to inflammation and pain modulation.

In parallel, experimental investigations have been conducted to validate these computational predictions. In vitro assays have demonstrated that this compound exhibits inhibitory activity against certain enzymes, suggesting its potential as an anti-inflammatory agent. The precise mechanism of action remains under investigation, but preliminary findings indicate that the compound may interfere with signaling pathways that are aberrantly activated in inflammatory conditions.

The synthesis of this compound presents a significant challenge due to its complex architecture. However, recent developments in synthetic methodologies have made it feasible to produce such intricate molecules on a scalable basis. The synthesis involves multiple steps, including functional group transformations and protecting group strategies, which require meticulous planning and execution. Despite these challenges, advances in synthetic chemistry have enabled researchers to access this compound in sufficient quantities for both preclinical studies and further optimization.

One of the most exciting aspects of this compound is its potential for further derivatization and optimization. By modifying specific functional groups within its structure, researchers can fine-tune its biological activity and pharmacokinetic properties. For example, substituting different groups at the phenyl ring or altering the connectivity between the piperazine and pyrazole moieties could lead to novel analogs with enhanced efficacy or reduced side effects.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the process of identifying promising lead compounds like this one. By analyzing vast datasets of chemical structures and their biological activities, machine learning models can predict which modifications are likely to improve a compound's potency or selectivity. This approach has already been successfully applied to optimize various pharmaceutical candidates, including those containing complex heterocyclic scaffolds.

Future studies on 1-(4-{4-1-methyl-3-(thiophen-2-yl)-1H-pyrazole-5-carbonylpiperazin-1-yl}phenyl)ethan-1-one will focus on elucidating its detailed mechanism of action through both computational and experimental methods. Understanding how this compound interacts with biological targets at a molecular level will provide valuable insights into its therapeutic potential. Additionally, preclinical studies will be essential for evaluating its safety profile and determining appropriate dosing regimens for potential clinical applications.

The broader implications of this research extend beyond individual compounds like this one. The development of novel pharmaceutical agents often relies on innovative chemical synthesis techniques and advanced computational methods. By advancing these technologies, researchers can accelerate the discovery and development of new treatments for a wide range of diseases.

In conclusion,1-(4-{4-1-methyl-3-(thiophen-2-yli)-1H-pyrazole}-5-carbonylpiperazin - ilyl}phenyl)ethan - 1 - one (CAS No. 1219906 - 08 - 7) represents a significant contribution to pharmaceutical chemistry with its intricate molecular structure and promising bioactivity profile . Further research is warranted to fully explore its therapeutic potential , optimize its properties , and translate these findings into tangible benefits for patients worldwide . p >